GDC-0339
GDC-0339
GDC-0339 is a bioavailable and efficacious PIM inhibitor for multiple myeloma.
Brand Name:
Vulcanchem
CAS No.:
1428569-85-0
VCID:
VC0528764
InChI:
InChI=1S/C20H22F3N7OS/c1-29-20(30-7-5-10(21)13(24)6-8-30)14(9-26-29)27-18(31)16-17(25)32-19(28-16)15-11(22)3-2-4-12(15)23/h2-4,9-10,13H,5-8,24-25H2,1H3,(H,27,31)/t10-,13-/m1/s1
SMILES:
CN1C(=C(C=N1)NC(=O)C2=C(SC(=N2)C3=C(C=CC=C3F)F)N)N4CCC(C(CC4)F)N
Molecular Formula:
C20H22F3N7OS
Molecular Weight:
465.5 g/mol
GDC-0339
CAS No.: 1428569-85-0
Cat. No.: VC0528764
Molecular Formula: C20H22F3N7OS
Molecular Weight: 465.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | GDC-0339 is a bioavailable and efficacious PIM inhibitor for multiple myeloma. |
|---|---|
| CAS No. | 1428569-85-0 |
| Molecular Formula | C20H22F3N7OS |
| Molecular Weight | 465.5 g/mol |
| IUPAC Name | 5-amino-N-[5-[(4R,5R)-4-amino-5-fluoroazepan-1-yl]-1-methylpyrazol-4-yl]-2-(2,6-difluorophenyl)-1,3-thiazole-4-carboxamide |
| Standard InChI | InChI=1S/C20H22F3N7OS/c1-29-20(30-7-5-10(21)13(24)6-8-30)14(9-26-29)27-18(31)16-17(25)32-19(28-16)15-11(22)3-2-4-12(15)23/h2-4,9-10,13H,5-8,24-25H2,1H3,(H,27,31)/t10-,13-/m1/s1 |
| Standard InChI Key | NHXVGMQFCYBLTL-ZWNOBZJWSA-N |
| Isomeric SMILES | CN1C(=C(C=N1)NC(=O)C2=C(SC(=N2)C3=C(C=CC=C3F)F)N)N4CC[C@H]([C@@H](CC4)F)N |
| SMILES | CN1C(=C(C=N1)NC(=O)C2=C(SC(=N2)C3=C(C=CC=C3F)F)N)N4CCC(C(CC4)F)N |
| Canonical SMILES | CN1C(=C(C=N1)NC(=O)C2=C(SC(=N2)C3=C(C=CC=C3F)F)N)N4CCC(C(CC4)F)N |
| Appearance | Solid powder |
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